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Compound of Interest

Compound Name: Pigment red 22

Cat. No.: B021831 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of the compound associated

with CAS number 6448-95-9 in various organic solvents. It is critical to note that this CAS

number is predominantly assigned to Pigment Red 22. However, for audiences in drug

development, there may be an interest in 6-Acetylmorphine (6-AM), a related compound, for

which solubility information is also provided herein. This guide compiles available data,

presents experimental methodologies, and visualizes relevant pathways and workflows to

support research and development activities.

Compound Identification: CAS 6448-95-9
A review of chemical databases indicates that CAS number 6448-95-9 is officially assigned to

Pigment Red 22. For clarity and to serve the target audience comprehensively, this guide will

address both Pigment Red 22 and 6-Acetylmorphine (CAS 2784-73-8), a key metabolite of

heroin relevant to drug development professionals.

Pigment Red 22
Synonyms: C.I. 12315, Fast Red N, 3-Hydroxy-4-[(2-methyl-5-nitrophenyl)azo]-N-

phenylnaphthalene-2-carboxamide

Pigment Red 22 is a monoazo pigment known for its yellowish-red hue and is utilized in

printing inks, coatings, and plastics.[1][2] Its solubility in organic solvents is generally low, which
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is a desirable characteristic for a pigment to prevent bleeding.

Quantitative Solubility Data for Pigment Red 22
Quantitative data on the solubility of Pigment Red 22 in organic solvents is sparse in publicly

available literature. Most sources describe it in qualitative terms.

Solvent Temperature Solubility Reference

Water Not Specified Insoluble [3]

Water Not Specified 1.0% max [4]

Alcohol Not Specified Slightly Soluble [3]

Note: The water solubility data is included for reference. Many safety data sheets for Pigment
Red 22 state that solubility information is unavailable.[5][6]

Logical Workflow for Pigment Application
The following diagram illustrates a generalized workflow for the application of a pigment like

Pigment Red 22 in a coating formulation.
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Caption: A diagram illustrating the general workflow for incorporating Pigment Red 22 into a

coating.

6-Acetylmorphine (6-AM)
Synonyms: 6-MAM, 6-Monoacetylmorphine CAS Number: 2784-73-8

6-Acetylmorphine is one of the three active metabolites of heroin and serves as a specific

biomarker for heroin use.[7] Its solubility is a key factor in its pharmacokinetics and in the

preparation of analytical standards.

Quantitative and Qualitative Solubility Data for 6-
Acetylmorphine
While comprehensive quantitative solubility data is limited, a combination of qualitative

descriptions and concentrations of commercially available solutions provides a good indication

of its solubility in various organic solvents.
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Solvent Temperature Solubility Notes Reference

Chloroform
Room

Temperature

Very Soluble and

Stable

Described as a

good solvent for

analysis.

[8]

Chloroform Not Specified Soluble

Used as a model

compound in

chloroform.

[9]

Chloroform Not Specified Slightly Soluble
Listed as slightly

soluble.
[10]

Acetonitrile Not Specified ≥ 1.0 mg/mL

Commercially

available as a

certified solution.

[11][12][13][14]

Acetonitrile Not Specified ≥ 100 µg/mL

Commercially

available as a

certified solution.

[15]

Methanol Not Specified Slightly Soluble
Listed as slightly

soluble.
[10]

Ethanol Not Specified Slightly Soluble
Listed as slightly

soluble.
[10]

Experimental Protocol for Solubility Determination
(Shake-Flask Method)
A widely accepted method for determining the solubility of a compound is the shake-flask

method, which is here described in a general protocol adaptable for 6-Acetylmorphine.

Objective: To determine the saturation solubility of 6-Acetylmorphine in a given organic solvent

at a specific temperature.

Materials:

6-Acetylmorphine (solid)
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Organic solvent of interest (e.g., methanol, acetonitrile)

Analytical balance

Vials with screw caps

Constant temperature shaker bath or incubator

Centrifuge

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., HPLC-UV, LC-MS)

Procedure:

Preparation: Add an excess amount of solid 6-Acetylmorphine to a vial. The excess is crucial

to ensure that saturation is reached.

Solvent Addition: Add a known volume of the organic solvent to the vial.

Equilibration: Tightly cap the vial and place it in a constant temperature shaker bath. Agitate

the mixture for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

The temperature should be controlled and monitored.

Phase Separation: After equilibration, allow the vial to stand undisturbed at the same

temperature to let the undissolved solid settle. Centrifuge the vial at a high speed to ensure

complete separation of the solid from the supernatant.

Sampling and Dilution: Carefully withdraw a known volume of the supernatant (the saturated

solution). Dilute this aliquot with a known volume of the solvent to a concentration that falls

within the linear range of the analytical method.

Quantification: Analyze the diluted sample using a calibrated analytical method (e.g., HPLC-

UV) to determine the concentration of 6-Acetylmorphine.

Calculation: Calculate the solubility using the following formula: Solubility (mg/mL) =

(Concentration of diluted sample in mg/mL) x (Dilution factor)
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Signaling Pathway for 6-Acetylmorphine
6-Acetylmorphine, like morphine, exerts its effects primarily through the μ-opioid receptor

(MOR), a G-protein coupled receptor (GPCR). The binding of 6-AM to the MOR initiates a

signaling cascade that leads to the analgesic and euphoric effects associated with opioids.
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Caption: A simplified diagram of the intracellular signaling pathway activated by 6-

Acetylmorphine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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